Cas no 2171750-67-5 (5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylhexanamidopentanoic acid)

• Product Name: 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylhexanamidopentanoic acid
• CAS No: 2171750-67-5
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6344161
• PubChem ID: 165497370
• Update Time: 2025-06-13

5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylhexanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylhexanamidopentanoic acid
• 2171750-67-5
• EN300-1559782
• 5-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,4-dimethylhexanamido]pentanoic acid

• Inchi： 1S/C28H36N2O5/c1-4-19(2)17-25(27(33)30(3)16-10-9-15-26(31)32)29-28(34)35-18-24-22-13-7-5-11-20(22)21-12-6-8-14-23(21)24/h5-8,11-14,19,24-25H,4,9-10,15-18H2,1-3H3,(H,29,34)(H,31,32)
• InChI Key： DGQRRALVGZJDDY-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(C)CCCCC(=O)O)=O)CC(C)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylhexanamidopentanoic acid

Introduction to 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylhexanamidopentanoic acid (CAS No. 2171750-67-5)

5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylhexanamidopentanoic acid, identified by its unique Chemical Abstracts Service (CAS) number 2171750-67-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in drug development and as a key intermediate in the synthesis of biologically active molecules. The presence of functional groups such as the fluorenylmethoxycarbonyl (Fmoc) moiety and the N,4-dimethylhexanamido backbone suggests a multifaceted role in medicinal chemistry, particularly in the design of peptidomimetics and protease inhibitors.

The Fmoc group is a well-established protecting group in peptide synthesis, widely used in solid-phase peptide manufacturing due to its stability and ease of removal under mild acidic conditions. The incorporation of this group into 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylhexanamidopentanoic acid not only enhances its utility as a building block for peptide analogs but also opens avenues for exploring fluorinated derivatives, which often exhibit improved pharmacokinetic properties. The fluorene core, a rigid aromatic system, contributes to the compound's solubility and metabolic stability, making it an attractive candidate for further derivatization.

The N,4-dimethylhexanamido moiety introduces a secondary amine and a methylated amide bond, which can be exploited for selective modifications or interactions with biological targets. This structural feature is particularly relevant in the context of enzyme inhibition, where specific spatial and electronic properties are critical for binding affinity. Recent studies have highlighted the importance of peptidomimetics in overcoming limitations associated with natural peptides, such as poor bioavailability and susceptibility to enzymatic degradation. The compound's architecture aligns well with these requirements, offering a scaffold for designing molecules with enhanced therapeutic profiles.

Recent advancements in computational chemistry have enabled the rapid screening of molecular libraries for potential drug candidates. 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylhexanamidopentanoic acid has been subjected to virtual screening using molecular docking algorithms to evaluate its binding interactions with various protein targets. Preliminary results indicate promising affinities with enzymes involved in inflammatory pathways and metabolic disorders. These findings are particularly intriguing given the growing interest in modulating such pathways for therapeutic intervention.

The synthesis of this compound involves multi-step organic transformations, including condensation reactions, protection-deprotection strategies, and purification techniques. The use of advanced synthetic methodologies ensures high yields and purity, which are essential for subsequent biological evaluations. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are employed to confirm the structural integrity of the product at each stage of synthesis.

In vitro studies have begun to elucidate the biological activity of 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylhexanamidopentanoic acid, focusing on its potential as an inhibitor of key enzymes implicated in diseases such as cancer and neurodegeneration. Initial data suggest that the compound exhibits dose-dependent inhibition of target enzymes with IC50 values comparable to those of known pharmacological agents. Additionally, its ability to cross cell membranes suggests potential applications in drug delivery systems designed for targeted therapy.

The development of novel drug candidates often necessitates optimization of pharmacokinetic parameters to ensure efficacy and safety. The fluorene moiety has been shown to enhance lipophilicity, which can improve oral bioavailability. However, careful balance must be struck to avoid excessive hydrophobicity, which can lead to poor solubility and clearance issues. Structural modifications based on initial pharmacokinetic profiling may be necessary to refine the compound's properties for clinical translation.

Collaborative efforts between synthetic chemists and medicinal chemists are crucial in translating promising leads into viable drugs. The versatility of 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylhexanamidopentanoic acid as a scaffold allows for rapid derivatization into libraries of compounds that can be screened for enhanced activity or selectivity. High-throughput screening (HTS) technologies combined with machine learning algorithms are being leveraged to accelerate this process.

The compound's potential extends beyond enzyme inhibition; it may also serve as a precursor for developing antibodies or antibody-drug conjugates (ADCs). The Fmoc group facilitates coupling reactions with amino acids or other biomolecules, enabling the creation of conjugates with targeted delivery capabilities. Such strategies are particularly relevant in oncology, where ADCs have demonstrated significant therapeutic benefits.

Ethical considerations are paramount in drug development, ensuring that research is conducted responsibly with respect to animal welfare and environmental impact. Sustainable synthetic routes are being explored to minimize waste and reduce reliance on hazardous reagents. Green chemistry principles are being integrated into laboratory practices to promote environmental stewardship.

Future directions include exploring the compound's role in combination therapies, where it may synergize with existing drugs to achieve greater therapeutic efficacy. Preclinical studies are planned to evaluate its safety profile and pharmacokinetic behavior in animal models before progressing to human trials. Regulatory agencies will require comprehensive data on efficacy and safety before approving any new pharmaceutical agents derived from this compound.

The broader implications of this research extend beyond individual diseases; they contribute to our fundamental understanding of molecular interactions that underpin health and disease. By studying compounds like 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylhexanamidopentanoic acid, scientists gain insights into biochemical pathways that can be exploited for therapeutic gain.